Cas no 77421-36-4 (6-Methoxyquinolin-3-ol)
6-Methoxyquinolin-3-ol structure
6-Methoxyquinolin-3-ol
77421-36-4
C10H9NO2
175.18396
MFCD00552687
1117564
6-Methoxyquinolin-3-ol Properties
Names and Identifiers
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- 6-methoxy-3-Quinolinol
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- MFCD00552687
Experimental Properties
- Slightly soluble (1.1 g/l) (25 º C),
- 1.258±0.06 g/cm3 (20 ºC 760 Torr),
6-Methoxyquinolin-3-ol Price
6-Methoxyquinolin-3-ol Related Literature
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E. Lacaze,A. Apicella,M. P. De Santo,D. Coursault,M. Alba,R. Barberi Soft Matter, 2011,7, 1078-1083
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Mengmeng Xing,Qian Sun,Chun Zeng,Huize Wang,Dan Zhao,Ning Zhang,Sanguo Hong RSC Adv., 2017,7, 18830-18837
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Xiao He,Yannv Qu,Xiaohong Lin,Jiapan Sun,Zhiru Jiang,Chaodong Wang,Yuanfei Deng,Fei Yan,Yansun Sun J. Mater. Chem. B, 2022,10, 3491-3500
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4. Front cover
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Daniel D'Alessio,Daniel M. Lombardo,Jamila G. Vaughan,Brian W. Skelton,Keith R. Barnard,Mark. I. Ogden Dalton Trans., 2015,44, 7163-7168
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Thorben R. Schulte,Marcel Krick,Carmen I. Asche,Sabrina Freye,Guido H. Clever RSC Adv., 2014,4, 29724-29728
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H. Ohshima,M. Altissimo Nanoscale, 2014,6, 6515-6520
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Zhimin Li,Takuma Kamon,David A. Personett,Thomas Caulfield,John A. Copland,Takehiko Yoshimitsu,Han W. Tun Med. Chem. Commun., 2012,3, 233-237
77421-36-4 (6-Methoxyquinolin-3-ol) Related Products
- 580-18-7(3-Hydroxyquinoline)
- 938-33-0(8-Methoxyquinoline)
- 5263-87-6(6-Methoxyquinoline)
- 4964-76-5(7-Methoxyquinoline)
- 6931-17-5(3-Methoxyquinoline)
- 477601-28-8(8-Quinolinol,6-methoxy-)
- 57334-35-7(5-methoxy-8-Quinolinol)
- 951-06-4(4,7-Phenanthroline,5-methoxy-)
- 111454-91-2(6,8-Dimethoxyquinoline)
- 881656-36-6(3-methoxy-5-Quinolinol)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:77421-36-4)6-Methoxyquinolin-3-ol
99%
1g
160.0